N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide

• IUPAC Name: N-[2-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]ethyl]propanamide
• InChI: InChI=1S/C19H20FN3O/c1-2-19(24)21-12-11-18-22-16-9-5-6-10-17(16)23(18)13-14-7-3-4-8-15(14)20/h3-10H,2,11-13H2,1H3,(H,21,24)
• InChI Key: NRGZREPHYAQUJC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCC1=NC2=CC=CC=C2N1CC3=CC=CC=C3F
• Molecular Formula: C19H20FN3O
• Molecular Weight: 325.4 g/mol

Description

N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide, also known as FBA, is a chemical compound that has been widely studied for its potential therapeutic applications. FBA belongs to the family of benzimidazole derivatives, which have been found to exhibit a wide range of biological activities, including antitumor, antiviral, and antibacterial properties.

Mechanism of Action

The mechanism of action of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which is essential for cell division. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce cell cycle arrest and apoptosis, and inhibit tubulin polymerization. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide is its potent antitumor activity, which makes it a promising candidate for cancer therapy. However, N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide is also highly cytotoxic and can cause cell death in normal cells as well as cancer cells. This can make it difficult to use in the laboratory, as it requires careful handling and dosing to avoid toxicity.

Future Directions

There are several future directions for research on N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide. One area of interest is the development of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide derivatives with improved potency and selectivity. Another area of research is the investigation of the mechanism of action of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide, which could lead to the development of new cancer therapies. Finally, the potential use of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide in combination with other cancer drugs is an area of active research, as it may enhance the efficacy of existing therapies.

Synthesis Methods

The synthesis of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide involves the reaction of 2-fluorobenzylamine with 2-(2-aminoethyl)-1H-benzimidazole in the presence of propanoyl chloride. The reaction is carried out in a solvent such as dichloromethane or chloroform, and the product is purified by column chromatography. The yield of N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide is typically around 60-70%.

Scientific Research Applications

N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been found to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer. N-{2-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]ethyl}propanamide has also been shown to inhibit tumor growth in animal models of cancer.